2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid

• IUPAC Name: 2-(1,1-dioxo-3a,4,5,6-tetrahydro-3H-pyrrolo[1,2-b][1,2,5]thiadiazol-2-yl)acetic acid
• InChI: InChI=1S/C7H12N2O4S/c10-7(11)5-8-4-6-2-1-3-9(6)14(8,12)13/h6H,1-5H2,(H,10,11)
• InChI Key: SYJDVXRNEPQXQW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(S(=O)(=O)N2C1)CC(=O)O
• Molecular Formula: C7H12N2O4S
• Molecular Weight: 220.25 g/mol
• CAS No.: 2092533-66-7

Description

2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid (2-DTPA) is an organic compound belonging to the thiadiazole family of compounds. It is a white crystalline solid with a molecular formula of C6H8N2O4S and a molecular weight of 212.21 g/mol. 2-DTPA is a versatile compound with a wide range of applications in scientific research and laboratory experiments. It has been used in a variety of biochemical and physiological studies, and its properties make it suitable for use in a range of laboratory experiments.

Scientific Research Applications

Synthesis and Characterization

The synthesis of thiadiazole derivatives, including those with acetic acid linkages, is a significant area of interest due to their potential applications in medicinal chemistry and materials science. For example, the efficient preparation of thiadiazolyl acetic acid derivatives, such as (Z)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-[(fluoromethoxy)imino]acetic acid, involves processes that have been optimized for the synthesis of chemical modifiers of antibiotics (Kanai et al., 1993). These processes highlight the structural complexity and the importance of precise synthetic routes in creating biologically active compounds.

Applications in Medicinal Chemistry

Thiadiazole derivatives have been explored for their antimicrobial properties, with some compounds showing activity against strains of Mycobacterium tuberculosis, a significant concern in the field of infectious diseases (Mamolo et al., 2003). The synthesis of these compounds involves creating thiadiazole rings linked to acetic acid derivatives, indicating their utility in developing new antimicrobial agents.

Mechanism of Action

Target of Action

It is known that 1,3,4-thiadiazole derivatives, which share a similar structure, have been found to exhibit various biological activities, including antibacterial activity . They have been shown to interact with biomolecules such as proteins and DNA .

Mode of Action

It is suggested that 1,3,4-thiadiazole derivatives can strongly interact with biomolecules (proteins and dna), which may contribute to their biological activities .

Biochemical Pathways

It is known that 1,3,4-thiadiazole derivatives can interact with various bacteria strains, suggesting that they may affect bacterial metabolic pathways .

Result of Action

It is known that 1,3,4-thiadiazole derivatives have been found to exhibit antibacterial activity, suggesting that they may inhibit bacterial growth .

Biochemical Analysis

Biochemical Properties

2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with fibroblast growth factor receptors (FGFRs), which are crucial in cell signaling pathways . The nature of these interactions often involves binding to the active sites of these receptors, thereby modulating their activity and influencing downstream signaling pathways.

Cellular Effects

The effects of this compound on cellular processes are profound. It has been shown to influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it can inhibit the proliferation of certain cancer cell lines by inducing apoptosis and inhibiting cell migration and invasion . These effects are mediated through its interaction with key signaling molecules and pathways within the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, such as enzymes and receptors, leading to their inhibition or activation. This binding can result in changes in gene expression and alterations in cellular functions. For instance, its interaction with FGFRs can lead to the activation of downstream signaling pathways, such as the RAS-MEK-ERK pathway, which is involved in cell proliferation and survival .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions, but its activity can diminish over time due to degradation . Long-term exposure to this compound in in vitro and in vivo studies has revealed sustained effects on cellular processes, although the extent of these effects can vary.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, such as inhibiting tumor growth, while higher doses can lead to toxic or adverse effects . Threshold effects have been observed, where a certain dosage is required to achieve the desired therapeutic outcome without causing toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors that facilitate its metabolism. These interactions can affect metabolic flux and alter metabolite levels within the cell . Understanding these pathways is crucial for determining the compound’s pharmacokinetics and potential therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence its localization and accumulation in different cellular compartments . The compound’s distribution can affect its overall efficacy and potential side effects.

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles within the cell . This localization is critical for its activity and function, as it needs to be in the right cellular environment to exert its effects.